4,4'-[Sulfonylbis(2-isothiocyanatobenzene-4,1-diyl)]dimorpholine

• CAS No.: 41310-94-5
• Molecular Formula: C22H22N4O4S3
• Molecular Weight: 502.6 g/mol
• IUPAC Name: 4-[2-isothiocyanato-4-(3-isothiocyanato-4-morpholin-4-ylphenyl)sulfonylphenyl]morpholine
• InChI: InChI=1S/C22H22N4O4S3/c27-33(28,17-1-3-21(19(13-17)23-15-31)25-5-9-29-10-6-25)18-2-4-22(20(14-18)24-16-32)26-7-11-30-12-8-26/h1-4,13-14H,5-12H2
• InChI Key: MQOSQWFKQFYMNO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)S(=O)(=O)C3=CC(=C(C=C3)N4CCOCC4)N=C=S)N=C=S

Description

4,4'-[Sulfonylbis(2-isothiocyanatobenzene-4,1-diyl)]dimorpholine is a bifunctional aromatic compound characterized by a sulfonyl (-SO₂-) bridge connecting two benzene rings. Each benzene ring is substituted with an isothiocyanate (-N=C=S) group at the 2-position and a morpholine ring at the 4-position. This structure confers high reactivity (via isothiocyanate groups) and enhanced solubility (via morpholine moieties). The compound is likely utilized in polymer chemistry, crosslinking applications, or as a precursor for bioactive molecules due to its dual reactive sites .

Comparison with Similar Compounds

Comparative Data Table

Property	Target Compound	4,4'-Sulfonyldiphenol	4,4'-(Oxydiethylene)dimorpholine	Bioban® P-1487
Molecular Weight	~500 (estimated)	250.27	260.34	287.35
Reactive Groups	Isothiocyanate (-N=C=S)	Hydroxyl (-OH)	Ether (-O-)	Nitro (-NO₂)
Solubility	Polar aprotic solvents (e.g., DMF)	Polar solvents (e.g., water)	Water, ethanol	Ethylene glycol
Thermal Stability	Decomposes ~200°C	Stable to 250°C	Stable to 150°C	Stable to 120°C
Primary Applications	Polymer crosslinking, bioconjugation	Epoxy resins	Polyurethane catalysts	Antimicrobial additive